Cas no 87946-84-7 (1,1'-Biphenyl, 4-butoxy-3-chloro-4'-pentyl-)

• Product Name: 1,1'-Biphenyl, 4-butoxy-3-chloro-4'-pentyl-
• CAS No: 87946-84-7
• MF: C₂₁H₂₇ClO
• MW: 330.891485452652
• CID: 650337
• PubChem ID: 13067211
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-butoxy-3-chloro-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-butoxy-3-chloro-4'-pentyl-
• 1-butoxy-2-chloro-4-(4-pentylphenyl)benzene
• 4-BUTOXY-3-CHLORO-4'-PENTYL-1,1'-BIPHENYL
• SCHEMBL10980962
• 87946-84-7
• DTXSID70517115
• 4-Butoxy-3-chloro-4'-pentyl-biphenyl

• Inchi： 1S/C21H27ClO/c1-3-5-7-8-17-9-11-18(12-10-17)19-13-14-21(20(22)16-19)23-15-6-4-2/h9-14,16H,3-8,15H2,1-2H3
• InChI Key： WKIMBBCWMDKFMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)CCCCC)OCCCC

Computed Properties

• Exact Mass: 330.1750432g/mol
• Monoisotopic Mass: 330.1750432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 9.2Ų